Cas no 56922-56-6 (Benzene,1-[1-(3,4-dimethylphenyl)ethyl]-4-(1-phenylethyl)-)

Benzene,1-[1-(3,4-dimethylphenyl)ethyl]-4-(1-phenylethyl)- structure
56922-56-6 structure
Product Name:Benzene,1-[1-(3,4-dimethylphenyl)ethyl]-4-(1-phenylethyl)-
CAS No:56922-56-6
MF:C24H26
MW:314.463246822357
CID:371468
PubChem ID:92568
Update Time:2025-04-19

Benzene,1-[1-(3,4-dimethylphenyl)ethyl]-4-(1-phenylethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-[1-(3,4-dimethylphenyl)ethyl]-4-(1-phenylethyl)-
    • 1-(1-phenylethyl)-4-[1-(3,4-xylyl)ethyl]benzene
    • 1-[1-(3,4-Dimethylphenyl)ethyl]-4-(1-phenylethyl)benzene
    • Einecs 260-435-9
    • 56922-56-6
    • NS00055275
    • 1-(1-Phenylethyl)-4-(1-(3,4-xylyl)ethyl)benzene
    • DTXSID60972355
    • 1,2-DIMETHYL-4-{1-[4-(1-PHENYLETHYL)PHENYL]ETHYL}BENZENE
    • Inchi: 1S/C24H26/c1-17-10-11-24(16-18(17)2)20(4)23-14-12-22(13-15-23)19(3)21-8-6-5-7-9-21/h5-16,19-20H,1-4H3
    • InChI Key: NTASRDMNIODWLU-UHFFFAOYSA-N
    • SMILES: C(C)(C1C=CC(C)=C(C)C=1)C1C=CC(=CC=1)C(C)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 314.20300
  • Monoisotopic Mass: 314.203
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 358
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.2
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • Density: 0.997
  • Boiling Point: 431.9°C at 760 mmHg
  • Flash Point: 213.2°C
  • Refractive Index: 1.572
  • PSA: 0.00000
  • LogP: 6.60700
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